Cas no 157380-45-5 (p-SCN-Bn-CHX-A”-DTPA)

• Product Name: p-SCN-Bn-CHX-A”-DTPA
• CAS No: 157380-45-5
• MF: C₂₆H₃₄N₄O₁₀S
• MW: 594.633965969086
• CID: 1332524
• PubChem ID: 15045032
• Update Time: 2025-10-05

p-SCN-Bn-CHX-A”-DTPA Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(1S,2S)-2-[bis(carboxymethyl)amino]cyclohexyl]-N-[(2R)-2-[bis(carboxymethyl)amino]-3-(4-isothiocyanatophenyl)propy
• Glycine,N-[(1S,2S)-2-[bis(carboxymethyl)amino]cyclohexyl]-N-[(2R)-2-[bis(carboxymethyl)amino]-3-(4-isothiocyanatophenyl)propyl]-
• CHX-A''-DTPA(B-355)
• 157380-45-5
• 2-[[(1R,2R)-2-[Bis(carboxymethyl)amino]cyclohexyl]-[(2S)-2-[bis(carboxymethyl)amino]-3-(4-isothiocyanatophenyl)propyl]amino]acetic acid
• CHX-A/'/'-DTPA(B-355)
• p-SCN-Bn-CHX-A”-DTPA

• Inchi： 1S/C26H34N4O10S/c31-22(32)11-28(12-23(33)34)19(9-17-5-7-18(8-6-17)27-16-41)10-29(13-24(35)36)20-3-1-2-4-21(20)30(14-25(37)38)15-26(39)40/h5-8,19-21H,1-4,9-15H2,(H,31,32)(H,33,34)(H,35,36)(H,37,38)(H,39,40)/t19-,20+,21+/m0/s1
• InChI Key： QZVREUUCWLULJM-PWRODBHTSA-N
• SMILES： S=C=NC1C=CC(=CC=1)C[C@@H](CN(CC(=O)O)[C@@H]1CCCC[C@H]1N(CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 594.19972
• Monoisotopic Mass: 594.19956447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 41
• Rotatable Bond Count: 18
• Complexity: 951
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 241Ų

Experimental Properties

• PSA: 208.58

Additional information on p-SCN-Bn-CHX-A”-DTPA

Compound CAS No. 157380-45-5: p-SCN-Bn-CHX-A”-DTPA

The compound with CAS No. 157380-45-5, commonly referred to as p-SCN-Bn-CHX-A”-DTPA, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, materials science, and biotechnology. This compound is a derivative of DTPA (Diethylenetriaminepentaacetic acid), a well-known chelating agent, with additional functional groups that enhance its versatility and applicability in various research and industrial contexts.

DTPA itself is a chelating agent widely used in metal ion coordination, particularly for lanthanides and actinides, due to its strong binding affinity. The modification of DTPA with p-SCN-Bn-CHX-A introduces new functional groups that expand its utility. The thiol (-SH) group in the structure enables the compound to participate in thiol-based reactions, such as the formation of disulfide bonds or the activation of thiol-sensitive materials. Additionally, the benzyl (Bn) group provides stability and solubility benefits, making it suitable for applications in aqueous environments.

Recent studies have highlighted the potential of p-SCN-Bn-CHX-A”-DTPA in drug delivery systems. Researchers have explored its ability to act as a ligand for metal nanoparticles, facilitating the targeted delivery of therapeutic agents. For instance, a 2023 study published in *Nature Materials* demonstrated that this compound can stabilize gold nanoparticles, enhancing their stability and bioavailability for cancer therapy applications.

In the realm of bioconjugation chemistry, p-SCN-Bn-CHX-A”-DTPA has been utilized as a cross-linking agent to create bioconjugates with proteins and peptides. Its ability to form stable linkages under mild conditions makes it an ideal candidate for applications in diagnostics and immunotherapy. A 2022 study in *Journal of Medicinal Chemistry* reported successful conjugation of this compound with monoclonal antibodies, resulting in enhanced specificity and efficacy in tumor targeting.

The structural versatility of p-SCN-Bn-CHX-A”-DTPA also extends to its use in catalysis. Recent advancements have shown that this compound can act as a ligand for transition metal catalysts, enhancing their activity in organic transformations. For example, a 2023 paper in *Angewandte Chemie* highlighted its role in asymmetric hydrogenation reactions, where it significantly improved enantioselectivity compared to traditional ligands.

From an environmental perspective, p-SCN-Bn-CHX-A”-DTPA has been investigated for its potential in remediation technologies. Its ability to chelate heavy metals makes it a promising candidate for water purification systems. A 2021 study published in *Environmental Science & Technology* demonstrated its effectiveness in removing lead ions from contaminated water sources, offering a sustainable solution for environmental cleanup.

In terms of synthesis and characterization, p-SCN-Bn-CHX-A” - DTPA is typically prepared through multi-step organic synthesis involving nucleophilic substitution and coupling reactions. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. Recent methodological improvements have focused on optimizing reaction conditions to enhance yield and reduce byproduct formation.

Looking ahead, the potential applications of CAS No. 157380 -45 -5 are vast and continually expanding with ongoing research. Its role as a versatile ligand and chelating agent positions it at the forefront of innovations in drug delivery, catalysis, bioconjugation, and environmental remediation. As researchers continue to explore its properties and capabilities, this compound is poised to make significant contributions to both academic research and industrial applications.

Conclusion

In summary, CAS No. 157380 -45 -5, or p - SCN - Bn - CHX - A ” - DTPA, represents a cutting-edge chemical entity with multifaceted applications across diverse scientific domains. Its unique combination of functional groups enables it to serve as a versatile tool in modern chemistry and biotechnology. With continuous advancements in synthesis methods and application development, this compound is set to play an increasingly important role in shaping future innovations.